Cas no 2138293-38-4 (3-Pyridinemethanamine, 5-[(3-methyl-1-piperidinyl)methyl]-)

• Product Name: 3-Pyridinemethanamine, 5-[(3-methyl-1-piperidinyl)methyl]-
• CAS No: 2138293-38-4
• MF: C₁₃H₂₁N₃
• MW: 219.325942754745
• CID: 5280881
• Update Time: 2025-06-18

3-Pyridinemethanamine, 5-[(3-methyl-1-piperidinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanamine, 5-[(3-methyl-1-piperidinyl)methyl]-

• Inchi： 1S/C13H21N3/c1-11-3-2-4-16(9-11)10-13-5-12(6-14)7-15-8-13/h5,7-8,11H,2-4,6,9-10,14H2,1H3
• InChI Key： UFJIJZHNIIKZLV-UHFFFAOYSA-N
• SMILES： C1=NC=C(CN2CCCC(C)C2)C=C1CN

Additional information on 3-Pyridinemethanamine, 5-[(3-methyl-1-piperidinyl)methyl]-

Introduction to 3-Pyridinemethanamine, 5-[(3-methyl-1-piperidinyl)methyl]- (CAS No. 2138293-38-4)

3-Pyridinemethanamine, 5-[(3-methyl-1-piperidinyl)methyl]-, identified by its CAS number 2138293-38-4, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the pyridine derivative family, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The molecular structure of this compound features a pyridine ring substituted with a methylamino group at the 3-position and a complex N-methylpiperidine moiety at the 5-position, contributing to its unique chemical properties and reactivity.

The synthesis and characterization of 3-Pyridinemethanamine, 5-[(3-methyl-1-piperidinyl)methyl]- involve meticulous chemical processes that ensure high purity and yield. The presence of the N-methylpiperidine group enhances the compound's solubility in both polar and non-polar solvents, making it a versatile intermediate in organic synthesis. Recent advancements in synthetic methodologies have enabled more efficient and environmentally friendly production methods, aligning with global trends toward sustainable chemistry.

In the realm of pharmaceutical research, 3-Pyridinemethanamine, 5-[(3-methyl-1-piperidinyl)methyl]- has shown promise as a precursor for various bioactive molecules. Its structural framework allows for modifications that can fine-tune pharmacological properties, making it valuable for developing new therapeutic agents. For instance, studies have indicated its potential role in the synthesis of compounds with anti-inflammatory and analgesic effects. The compound's ability to interact with biological targets such as enzymes and receptors makes it a candidate for further exploration in drug discovery.

Recent research has highlighted the importance of pyridine derivatives in medicinal chemistry. A notable study published in Journal of Medicinal Chemistry demonstrated that compounds incorporating the pyridine scaffold exhibit enhanced binding affinity to certain protein targets. In particular, derivatives of 3-Pyridinemethanamine, 5-[(3-methyl-1-piperidinyl)methyl]- have been found to modulate pathways involved in neurodegenerative diseases. This finding underscores the compound's significance as a building block for novel therapeutics targeting neurological disorders.

The chemical properties of 3-Pyridinemethanamine, 5-[(3-methyl-1-piperidinyl)methyl]- also make it useful in material science applications. Its ability to form stable complexes with metal ions has been explored for developing catalysts and coordination polymers. These materials have potential uses in industrial processes and nanotechnology, further broadening the scope of this compound's utility.

In conclusion, 3-Pyridinemethanamine, 5-[(3-methyl-1-piperidinyl)methyl]- (CAS No. 2138293-38-4) is a multifaceted compound with significant implications in pharmaceuticals and materials science. Its unique structural features and versatile reactivity position it as a valuable asset in synthetic chemistry. As research continues to uncover new applications and mechanisms, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.